Cas no 2228788-29-0 (2-1-(2-methanesulfonylphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2-methanesulfonylphenyl)cyclobutylethan-1-amine
• CAS No: 2228788-29-0
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 5753356
• PubChem ID: 165648776
• Update Time: 2023-11-27

2-1-(2-methanesulfonylphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2003335
• 2228788-29-0
• 2-[1-(2-methanesulfonylphenyl)cyclobutyl]ethan-1-amine
• 2-1-(2-methanesulfonylphenyl)cyclobutylethan-1-amine

• Inchi： 1S/C13H19NO2S/c1-17(15,16)12-6-3-2-5-11(12)13(9-10-14)7-4-8-13/h2-3,5-6H,4,7-10,14H2,1H3
• InChI Key： NJYAOUYBUQCGPB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1(CCN)CCC1)(=O)=O

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5Ų